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Compound of Interest

Compound Name: Iowh-032

Cat. No.: B612224 Get Quote

Essential Safety and Handling Guide for Iowh-
032
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, application,

and disposal of Iowh-032, a potent CFTR inhibitor. Adherence to these guidelines is essential

to ensure a safe laboratory environment and the integrity of experimental outcomes.

Chemical and Physical Properties
Iowh-032 is a synthetic, anti-secretory small molecule with the following properties:
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Property Value

Chemical Formula C₂₂H₁₅Br₂N₃O₄

Molecular Weight 545.18 g/mol

CAS Number 1191252-49-9

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Store powder at -20°C and solutions in DMSO

at -80°C

Personal Protective Equipment (PPE)
Due to the hazardous nature of Iowh-032 and its classification as a halogenated organic

compound, the following personal protective equipment is mandatory when handling this

substance.[1][2][3][4][5]
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of nitrile or neoprene

chemotherapy gloves meeting

ASTM D6978 standard.

Body Protection Lab Coat/Gown

Disposable, polyethylene-

coated polypropylene gown

with demonstrated resistance

to chemical permeability.

Eye Protection Safety Goggles Chemical splash goggles.

Face Protection Face Shield

To be worn in conjunction with

safety goggles, especially

when handling the powder

form or creating solutions.

Respiratory Protection Respirator

An N95 or higher-rated

respirator is recommended

when handling the powder

outside of a certified chemical

fume hood.

Operational Plan: Handling and Preparation of Iowh-
032 Solutions
3.1. Engineering Controls:

All handling of solid Iowh-032 and preparation of stock solutions must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

3.2. Preparation of Stock Solution (10 mM in DMSO):

Equilibrate the vial of Iowh-032 powder to room temperature before opening.

Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to

prepare 1 ml of a 10 mM stock solution, add 183.4 µl of DMSO to 1 mg of Iowh-032 powder.
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Slowly add the calculated volume of anhydrous DMSO to the vial containing the Iowh-032
powder.

Cap the vial securely and vortex gently until the solid is completely dissolved. Sonication

may be used to aid dissolution.[6]

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[7]

Disposal Plan
As a brominated organic compound, Iowh-032 and any materials contaminated with it must be

disposed of as hazardous waste.[8][9][10][11][12]

Waste Stream Disposal Procedure

Solid Iowh-032
Place in a clearly labeled, sealed container for

halogenated organic waste.

Iowh-032 Solutions

Collect in a designated, sealed waste container

for halogenated organic liquids. Do not mix with

non-halogenated waste.[8][10][12]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container for halogenated materials.

Note: Never dispose of Iowh-032 or its solutions down the drain. Follow all local and

institutional regulations for hazardous waste disposal.

Experimental Protocol: In Vitro CFTR Inhibition
Assay
This protocol outlines a general procedure for assessing the inhibitory activity of Iowh-032 on

CFTR function using a cell-based fluorescence assay.[13][14][15][16][17]
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5.1. Materials:

Fischer Rat Thyroid (FRT) cells stably expressing human CFTR and a halide-sensitive YFP.

Assay buffer (e.g., PBS with Ca²⁺/Mg²⁺).

Stimulation solution (e.g., forskolin and IBMX in assay buffer).

Iowh-032 stock solution (10 mM in DMSO).

96-well black, clear-bottom microplates.

Fluorescence plate reader.

5.2. Procedure:

Seed FRT-CFTR-YFP cells into a 96-well plate and culture until a confluent monolayer is

formed.

Wash the cells twice with assay buffer.

Add assay buffer containing varying concentrations of Iowh-032 (prepared by serial dilution

from the stock solution) to the wells. Include a vehicle control (DMSO) and a positive control

(a known CFTR inhibitor).

Incubate the plate at 37°C for 15-30 minutes.

Add the stimulation solution to all wells to activate CFTR.

Immediately place the plate in a fluorescence plate reader and measure the YFP

fluorescence quenching over time as an indicator of halide influx and CFTR activity.

Visualization of Iowh-032 Mechanism of Action
The following diagrams illustrate the mechanism of Iowh-032 as a CFTR inhibitor and a

general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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